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Compound of Interest

Compound Name: Acridine Yellow

Cat. No.: B147736

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acridine Yellow, also known as Acridine Yellow G, is a cell-permeant fluorescent dye used
for the non-invasive measurement of cytoplasmic pH in living cells[1]. Its fluorescence is
sensitive to the surrounding hydrogen ion concentration, making it a valuable tool for studying
cellular processes that involve changes in intracellular pH (pHi), such as cell proliferation,
apoptosis, metabolic activity, and the cellular uptake of drugs.

Principle of Action

The mechanism of pH sensing by Acridine Yellow is based on its properties as a weak base.
In its neutral, unprotonated form, Acridine Yellow can readily cross cell membranes. In more
acidic environments, the dye becomes protonated. This change in protonation state alters the
electronic configuration of the molecule, leading to a change in its fluorescence properties.

Generally, for acridine-based dyes, accumulation in acidic compartments leads to fluorescence
quenching[2]. By correlating the measured fluorescence intensity from within the cell to a
calibration curve generated under controlled pH conditions, the cytoplasmic pH can be
accurately determined.

Quantitative Data Summary

The following table summarizes the key quantitative data for Acridine Yellow.
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Property Value Reference(s)

3,6-Diamino-2,7-

dimethylacridine
Alternate Names _ _ [11[3]
monohydrochloride, Basic

Yellow K
Molecular Formula C15H16CINs [3B1141[5]
Molecular Weight 273.76 g/mol [31[41[5]
Excitation Wavelength ~460 - 470 nm [N/A]
Emission Wavelength ~500 - 550 nm [N/A]
Recommended Working 1-10 M INIA]

Concentration

Note: Optimal excitation and emission wavelengths may vary depending on the specific
instrumentation, buffer composition, and cellular environment. It is highly recommended to
perform a spectral scan to determine the optimal settings for your experimental setup.

Diagrams and Visualizations
Principle of Acridine Yellow pH Sensing
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Preparation

1. Seed Cells
on Coverslips or Plate

:

2. Prepare Acridine Yellow
Working Solution (1-10 uM)

Experiment

3. Incubate Cells
with Acridine Yellow

:

4. Wash Cells
to Remove Excess Dye

:

5. Acquire Fluorescence
(Microscope or Plate Reader)

Calibrationv& Analysis

6. Perform In Situ Calibration
(Nigericin/High K+ Buffers)

'

7. Generate
Calibration Curve
(Fluorescence vs. pH)

:

8. Calculate Cytoplasmic pH
of Experimental Samples
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Cell Membrane Calibration Buffer

Cytoplasmic pH (pHi) [K+]i External pH (pHe) [K+]e
[H+]i (Low) Known Value (e.g., 6.5) (High, e.g., 140 mM)
H+ In \ K+ In /H+ Out K+ Out
Result: Nigericin
pHi equilibrates with pHe +/H+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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